Cas no 193220-21-2 (1-(2-Bromo-ethoxy)-2-fluoro-benzene)
193220-21-2 structure
Product Name:1-(2-Bromo-ethoxy)-2-fluoro-benzene
CAS No:193220-21-2
MF:C8H8BrFO
MW:219.050925254822
MDL:MFCD02030568
CID:235046
PubChem ID:2386106
Update Time:2025-04-19
1-(2-Bromo-ethoxy)-2-fluoro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromoethoxy)-2-fluorobenzene
- 1-(2-Bromo-ethoxy)-2-fluoro-benzene
- Benzene,1-(2-bromoethoxy)-2-fluoro-
- 1-Bromo-2-(2-fluorophenoxy)ethane
- 2-(2-fluorophenoxy)ethyl bromide
- 2-Brom-1-(2-fluor-phenoxy)-ethan
- 2-bromo-1-(2-fluorophenoxy)ethane
- TIMTEC-BB SBB011402
- 2-Fluorophenoxyethylbromide
- AKOS BBS-00006568
- ASINEX-REAG BAS 11522233
- CS-0117208
- HMS1408E16
- IDI1_007619
- FT-0725857
- 193220-21-2
- F50418
- 1-(2-bromoethoxy)-2-fluoro-benzene
- SY278921
- A1-10344
- EN300-01935
- AS-61466
- DTXSID40368398
- A813633
- NSMQOWMNTQCZPM-UHFFFAOYSA-N
- SCHEMBL1728656
- BB 0217931
- AKOS000115656
- Enamine_005032
- MFCD02030568
- 2-bromoethyl 2-fluorophenyl ether
- ALBB-025810
-
- MDL： MFCD02030568
- Inchi： 1S/C8H8BrFO/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6H2
- InChI Key： NSMQOWMNTQCZPM-UHFFFAOYSA-N
- SMILES： BrCCOC1C=CC=CC=1F
Computed Properties
- Exact Mass: 217.97400
- Monoisotopic Mass: 217.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.486
- Boiling Point: 123 °C (16 mmHg)
- Flash Point: 125.2°C
- Refractive Index: 1.526
- PSA: 9.23000
- LogP: 2.59940
- Solubility: Not available
1-(2-Bromo-ethoxy)-2-fluoro-benzene Security Information
- Hazard Category Code： 36/37/38-20/22
- Safety Instruction： S37/39
-
Hazardous Material Identification：
- Safety Term：S37/39-26
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
1-(2-Bromo-ethoxy)-2-fluoro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183169-5g |
1-(2-Bromo-ethoxy)-2-fluoro-benzene |
193220-21-2 | 95% | 5g |
$626 | 2021-06-16 | |
| Alichem | A019088257-1g |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | 95% | 1g |
$198.00 | 2023-09-02 | |
| ChemScence | CS-0117208-250mg |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | ≥97.0% | 250mg |
$85.0 | 2022-04-27 | |
| ChemScence | CS-0117208-1g |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | ≥97.0% | 1g |
$210.0 | 2022-04-27 | |
| ChemScence | CS-0117208-2500mg |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | ≥97.0% | 2500mg |
$420.0 | 2021-09-02 | |
| ChemScence | CS-0117208-5g |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | ≥97.0% | 5g |
$629.0 | 2021-09-02 | |
| ChemScence | CS-0117208-10g |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | ≥97.0% | 10g |
$1079.0 | 2021-09-02 | |
| ChemScence | CS-0117208-25g |
1-(2-Bromoethoxy)-2-fluorobenzene |
193220-21-2 | ≥97.0% | 25g |
$2029.0 | 2021-09-02 | |
| Chemenu | CM183169-5g |
1-(2-Bromo-ethoxy)-2-fluoro-benzene |
193220-21-2 | 95% | 5g |
$626 | 2022-06-12 | |
| eNovation Chemicals LLC | D958808-5g |
1-(2-BROMOETHOXY)-2-FLUOROBENZENE |
193220-21-2 | 95% | 5g |
$60 | 2024-06-06 |
1-(2-Bromo-ethoxy)-2-fluoro-benzene Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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